Cas no 865198-55-6 (methyl 2-(2Z)-2-(4-methylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(4-methylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865198-55-6
• MF: C₁₈H₁₇N₃O₅S₂
• MW: 419.474681615829
• CID: 6070508
• PubChem ID: 4459879
• Update Time: 2025-07-17

methyl 2-(2Z)-2-(4-methylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(4-methylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl (Z)-2-(2-((4-methylbenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-(aminosulfonyl)-2-[(4-methylbenzoyl)imino]-, methyl ester
• AKOS024607113
• F1366-1191
• methyl 2-[(2Z)-2-[(4-methylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• 865198-55-6
• (Z)-methyl 2-(2-((4-methylbenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• methyl 2-[2-(4-methylbenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate

• Inchi： 1S/C18H17N3O5S2/c1-11-3-5-12(6-4-11)17(23)20-18-21(10-16(22)26-2)14-8-7-13(28(19,24)25)9-15(14)27-18/h3-9H,10H2,1-2H3,(H2,19,24,25)
• InChI Key： BHOKGIAXSMHQEL-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(N)(=O)=O)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 419.06096300g/mol
• Monoisotopic Mass: 419.06096300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 659.4±65.0 °C(Predicted)
• pka: 9.47±0.20(Predicted)

Additional information on methyl 2-(2Z)-2-(4-methylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Analysis of Methyl 2-(2Z)-2-(4-methylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198-55-6)

The compound methyl 2-(2Z)-2-(4-methylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198-55-6) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core and sulfamoyl functional group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting enzyme inhibition and modulating biological pathways, particularly in the context of inflammatory and metabolic disorders.

One of the key features of this compound is its Z-configuration imino group, which contributes to its stereochemical stability and binding affinity. The presence of the 4-methylbenzoyl moiety enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. Recent studies have highlighted its relevance in the design of small-molecule therapeutics, especially in areas like kinase inhibition and protein-protein interaction modulation, which are hot topics in precision medicine.

In the era of AI-driven drug discovery, compounds like methyl 2-(2Z)-2-(4-methylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate are gaining traction due to their computable molecular properties. Computational chemists frequently search for "benzothiazole derivatives in silico screening" or "sulfonamide-based drug design," reflecting the growing demand for predictive modeling tools. This compound's sulfamoyl group is particularly noteworthy, as sulfonamides are known for their versatility in medicinal chemistry, often associated with antibacterial and diuretic activities.

From a synthetic perspective, the ester functionality (methyl acetate group) in this molecule offers opportunities for further derivatization, a common strategy in structure-activity relationship (SAR) studies. Researchers investigating "prodrug optimization" or "esterase-sensitive motifs" may find this compound valuable for tailoring pharmacokinetic profiles. Its CAS No. 865198-55-6 serves as a unique identifier in chemical databases, facilitating accurate literature retrieval and patent searches—an essential aspect for intellectual property management in pharma.

Environmental and regulatory considerations are also pivotal in modern chemical research. While this compound is not classified as hazardous, its benzothiazole scaffold warrants evaluation under green chemistry principles. Queries like "biodegradable benzothiazole analogs" or "sustainable sulfonamide synthesis" align with industry trends toward eco-friendly methodologies. Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to characterize its purity and confirm its Z-isomer configuration, ensuring reproducibility in research settings.

In conclusion, methyl 2-(2Z)-2-(4-methylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a multifaceted tool for interdisciplinary research. Its combination of sulfamoyl reactivity, steric specificity, and modifiable ester group positions it as a promising candidate for next-generation therapeutics. As the scientific community continues to explore "targeted drug delivery systems" and "multi-kinase inhibitors," this compound's role in advancing biomedical innovation is likely to expand.